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Compound of Interest

Compound Name: Serazapine

Cat. No.: B037918

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical overview of Serazapine, a chemical entity with
limited publicly available data. Due to the scarcity of specific experimental information on
Serazapine, this guide also incorporates relevant data from the structurally and
pharmacologically related compound, Mirtazapine, to provide a broader context for potential
research and development. This guide includes a summary of known chemical identifiers for
Serazapine, and outlines potential mechanisms of action and experimental protocols based on
the well-characterized pharmacology of Mirtazapine.

Chemical Identity of Serazapine

Serazapine is a racemic compound with the molecular formula C22H23N302.[1] While a
definitive, standardized IUPAC name is not widely cited, it is commonly referred to as (£)-
METHYL 1,3,4,16B-TETRAHYDRO-2-METHYL-2H,10H-INDOLO(2,1-C)PYRAZINO(1,2-A)
(1,4 BENZODIAZEPINE-16-CARBOXYLATE.[1]

Table 1: Chemical Identifiers for Serazapine
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Identifier Type Identifier
Molecular Formula C22H23N302[1]
Molecular Weight 361.44 g/mol [1]

(£)-METHYL 1,3,4,16B-TETRAHYDRO-2-
METHYL-2H,10H-INDOLO(2,1-
C)PYRAZINO(1,2-A)(1,4)BENZODIAZEPINE-
16-CARBOXYLATE[1]
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CN1CCN2c3ccecec3Cn4dcheccecs¢(c4C2CL)C(=

SMILES
0)ocC
INChl=1S/C22H23N302/c1-23-11-12-24-17-9-5-

e 3-7-15(17)13-25-18-10-6-4-8-

n
16(18)20(22(26)27-2)21(25)19(24)14-23/h3-
10,19H,11-14H2,1-2H3

InChlKey WPGUWABWNUSPMW-UHFFFAOYSA-N

UNII 8ABFOB4J3U

Potential Pharmacological Profile and Signaling
Pathways (Inferred from Mirtazapine)

Due to the lack of specific pharmacological data for Serazapine, the mechanism of action of
the closely related tetracyclic antidepressant, Mirtazapine, is presented as a potential
framework for understanding Serazapine's biological activity. Mirtazapine is known to act as a
noradrenergic and specific serotonergic antidepressant (NaSSA).

The primary mechanism of Mirtazapine involves the antagonism of central presynaptic a2-
adrenergic autoreceptors and heteroreceptors. This action blocks the negative feedback loop
for norepinephrine (noradrenaline) and serotonin (5-HT) release, leading to increased
neurotransmission of both.

Mirtazapine also exhibits potent antagonist activity at serotonin 5-HT2 and 5-HTs receptors. By
blocking these receptors, it is thought to preferentially stimulate 5-HT1a receptors, which is
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associated with its antidepressant and anxiolytic effects. Furthermore, Mirtazapine is a potent
antagonist of histamine Hi receptors, which accounts for its sedative effects.

Diagram 1: Postulated Signaling Pathway of a NaSSA
like Mirtazapine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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